(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(phenylsulfonyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C16H13FN2O3S2/c1-19-13-8-7-11(17)9-14(13)23-16(19)18-15(20)10-24(21,22)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: UQOZJEJXLHIBQC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)SC1=NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H13FN2O3S2
• Molecular Weight: 364.4 g/mol

Description

(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(phenylsulfonyl)acetamide is a useful research compound. Its molecular formula is C16H13FN2O3S2 and its molecular weight is 364.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have synthesized novel heterocyclic compounds incorporating sulfonamide moieties, demonstrating significant antimicrobial activities against various bacterial and fungal strains. These compounds, often characterized by their thiazole, pyridone, pyrazole, and chromene derivatives, exhibit promising results as antimicrobial agents due to their structural diversity and potent bioactivity (Darwish et al., 2014; Badiger et al., 2013).

Anticancer Applications

The exploration of heterocyclic compounds with a sulfonamide linkage has extended into anticancer research, with some derivatives showing activity against cancer cell lines. For instance, certain synthesized compounds have been evaluated for their anticancer activities, exhibiting potential as therapeutic agents (Karaburun et al., 2018).

Antimalarial and COVID-19 Applications

Research has also been conducted on sulfonamide derivatives for their antimalarial properties, with some studies extending their investigation to potential applications against COVID-19. These studies involve computational calculations and molecular docking to evaluate the efficacy of such compounds against relevant biological targets (Fahim & Ismael, 2021).

Enzyme Inhibition Studies

Compounds related to the given chemical structure have been investigated for their potential as enzyme inhibitors. This research area focuses on the inhibition of specific enzymes that are relevant to various diseases, demonstrating the therapeutic potential of these synthesized compounds (Abbasi et al., 2019).

Photovoltaic and Ligand-Protein Interaction Studies

The synthesized compounds have also been explored for their photovoltaic efficiency and ligand-protein interactions, indicating potential applications in material science and drug design. These studies highlight the multifaceted applications of sulfonamide-based heterocycles in various fields of scientific research (Mary et al., 2020).